Cas no 94484-16-9 (1-Propanol, 1-chloro-)
1-Propanol, 1-chloro- structure
Product Name:1-Propanol, 1-chloro-
CAS No:94484-16-9
MF:C3H7ClO
MW:94.5400803089142
CID:752269
PubChem ID:15109863
Update Time:2025-04-19
1-Propanol, 1-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 1-chloro-
- 1-chloropropan-1-ol
- DTXSID30568340
- 94484-16-9
- 1-chloro-1-propanol
- Chloropropanol
-
- Inchi: 1S/C3H7ClO/c1-2-3(4)5/h3,5H,2H2,1H3
- InChI Key: RZWHKKIXMPLQEM-UHFFFAOYSA-N
- SMILES: ClC(CC)O
Computed Properties
- Exact Mass: 94.0185425g/mol
- Monoisotopic Mass: 94.0185425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 1
- Complexity: 22.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 20.2Ų
1-Propanol, 1-chloro- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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